Cas no 71607-39-1 (Heptane,3-[(ethylthio)methyl]-)
71607-39-1 structure
Product Name:Heptane,3-[(ethylthio)methyl]-
CAS No:71607-39-1
MF:C10H22S
MW:174.346682071686
CID:570339
PubChem ID:3018181
Update Time:2025-04-19
Heptane,3-[(ethylthio)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Heptane,3-[(ethylthio)methyl]-
- 3-(ethylsulfanylmethyl)heptane
- 3-[(ethylthio)methyl]heptane
- 3-((Ethylthio)methyl)heptane
- 3-[(ethylsulfanyl)methyl]heptane
- DTXSID70992165
- SCHEMBL15270944
- NS00061250
- EINECS 275-680-7
- 71607-39-1
-
- Inchi: 1S/C10H22S/c1-4-7-8-10(5-2)9-11-6-3/h10H,4-9H2,1-3H3
- InChI Key: DFXBBTTUNWKCBF-UHFFFAOYSA-N
- SMILES: S(CC)CC(CC)CCCC
Computed Properties
- Exact Mass: 174.14436
- Monoisotopic Mass: 174.14422188g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 7
- Complexity: 71.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- PSA: 0
Heptane,3-[(ethylthio)methyl]- Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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